Cas no 160384-40-7 (5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid)
5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid
- 5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid
-
- Inchi: 1S/C21H21ClN4O4S/c22-17-13-18(26(29)30)15(12-20(27)28)11-14(17)5-6-24-7-9-25(10-8-24)21-16-3-1-2-4-19(16)31-23-21/h1-4,11,13H,5-10,12H2,(H,27,28)
- InChI Key: CVBLECFRGBVIFZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(CC(=O)O)C=C1CCN1CCN(C2C3C=CC=CC=3SN=2)CC1)[N+](=O)[O-]
5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B197870-10mg |
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid |
160384-40-7 | 10mg |
$ 236.00 | 2023-04-19 | ||
| TRC | B197870-100mg |
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid |
160384-40-7 | 100mg |
$ 1860.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503347-10mg |
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid, |
160384-40-7 | 10mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503347-10 mg |
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid, |
160384-40-7 | 10mg |
¥3,234.00 | 2023-07-11 |
5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid
5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid: A Comprehensive Overview
The compound with CAS No. 160384-40-7, known as 5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzisothiazole moiety, a piperazine ring, and a nitro group, all of which contribute to its unique chemical properties and potential applications.
Recent studies have highlighted the importance of benzisothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the benzisothiazole group in this compound suggests that it may exhibit similar bioactive properties, making it a promising candidate for further pharmacological investigations. Researchers have also explored the role of piperazine rings in enhancing the bioavailability and stability of drug molecules, which could be advantageous for this compound's potential use in therapeutic applications.
The nitro group attached to the benzene ring is another critical feature of this molecule. Nitro groups are known for their ability to modulate the electronic properties of aromatic systems, which can influence the compound's reactivity and selectivity in various chemical reactions. Recent advancements in nitration techniques have enabled the precise placement of nitro groups on aromatic rings, ensuring higher yields and better control over the final product's quality.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the benzisothiazole derivative, followed by the introduction of the piperazine ring through a nucleophilic substitution reaction. The final step involves the nitration of the benzene ring to introduce the nitro group, resulting in the complete structure of 5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid.
The physical properties of this compound are equally intriguing. It has a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile suggests that it may be suitable for use in solid-state pharmaceutical formulations or as a precursor for other bioactive molecules.
From an environmental perspective, recent research has focused on the biodegradation and toxicity profiles of similar compounds. While specific data on this particular compound are limited, its structural features suggest that it may exhibit moderate biodegradability under aerobic conditions. Further studies are needed to fully understand its environmental impact and potential for safe disposal.
In conclusion, CAS No. 160384-40-7 represents a significant advancement in organic chemistry, offering a unique combination of functional groups that could lead to novel applications in drug development and materials science. As researchers continue to explore its properties and potential uses, this compound is poised to play a crucial role in advancing our understanding of complex molecular systems.
160384-40-7 (5-2-4-(1,2-Benzisothiazol-3-yl)-1-piperazinylethyl-4-chloro-2-nitro-benzeneacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)